2-({1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-[[1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C17H19ClFN3O/c18-15-2-1-3-16(19)14(15)11-22-8-4-13(5-9-22)12-23-17-10-20-6-7-21-17/h1-3,6-7,10,13H,4-5,8-9,11-12H2
• InChI Key: INGUDNBAFWNAIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H19ClFN3O
• Molecular Weight: 335.8 g/mol

Description

The compound “2-({1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The molecule also contains a 2-chloro-6-fluorophenyl group and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazine and piperidine rings would give the molecule a certain degree of rigidity, while the 2-chloro-6-fluorophenyl and methoxy groups could potentially influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the functional groups present. For example, the pyrazine and piperidine rings might undergo reactions typical of aromatic and cyclic amines, respectively. The 2-chloro-6-fluorophenyl group might undergo reactions typical of halogenated aromatic compounds, and the methoxy group could potentially be involved in reactions such as demethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar methoxy group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity and properties in more detail, and developing more efficient methods for its synthesis.